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Compound of Interest

Compound Name: 3-Thiopheneacrylic acid

Cat. No.: B074257 Get Quote

Health and Safety for 3-Thiopheneacrylic Acid: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for 3-
Thiopheneacrylic acid (CAS No: 1195-52-4), a compound used in laboratory settings for

chemical synthesis.[1] Due to the limited availability of in-depth toxicological studies, this guide

emphasizes established safety protocols, hazard classifications, and emergency procedures

based on available Safety Data Sheets (SDS) and standardized testing guidelines. To the best

of current knowledge, the specific chemical, physical, and toxicological properties of this

compound have not been exhaustively investigated.[1]

Chemical Identification and Physical Properties
3-Thiopheneacrylic acid is a solid crystalline substance. While data is limited, the table below

summarizes key identification and physical characteristics for its isomers, which are often

handled under similar laboratory conditions.
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Property Data Reference

Chemical Name 3-(Thiophen-3-yl)acrylic acid [1]

Synonyms 3-Thiopheneacrylic Acid [2]

CAS Number 1195-52-4 [1]

Molecular Formula C₇H₆O₂S [1]

Molecular Weight 154.19 g/mol [1]

Appearance Off-white Solid Crystalline [3]

Melting Point 150 - 154 °C [3]

Boiling Point
298.9 °C at 760 mmHg

(Predicted)
[4]

Storage Temperature 2-8℃, Keep in a dry area [1]

Note: Data for isomers such as trans-3-(2-Thienyl)acrylic acid (CAS 1124-65-8) are similar and

often referenced in safety documents.[4][5][6]

Hazard Identification and GHS Classification
3-Thiopheneacrylic acid is classified as hazardous under the Globally Harmonized System

(GHS). The primary health risks are associated with acute oral toxicity, skin and eye irritation,

and respiratory irritation.[1][5]
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Hazard Class GHS Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
Warning GHS07

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
Warning GHS07

Serious Eye

Damage/Eye

Irritation

Category 2A

H319: Causes

serious eye

irritation

Warning GHS07

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

H335: May

cause respiratory

irritation

Warning GHS07

Source: Aggregated data from multiple safety data sheets.[1][5]

Logical Flow of GHS Hazard Classification and Response

Identified GHS Hazards

Required Precautionary Actions (Examples)

H302: Harmful if Swallowed

P301+P312: If Swallowed, call a POISON CENTER

Leads to

H315: Causes Skin Irritation

P280: Wear protective gloves/clothing/eye protectionP302+P352: If on Skin, wash with plenty of water

Leads to

H319: Causes Serious Eye Irritation

P305+P351+P338: If in Eyes, rinse cautiously with water

Leads to

H335: May Cause Respiratory Irritation

P261: Avoid breathing dustP271: Use in a well-ventilated area

Click to download full resolution via product page

Caption: Logical relationship between GHS hazards and required precautionary actions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://echa.europa.eu/substance-information/-/substanceinfo/100.007.659
https://www.scbt.com/p/3-thiopheneacrylic-acid-methyl-ester-135835-43-7
https://www.benchchem.com/product/b074257?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Personal Protection
Adherence to good industrial hygiene and safety practices is paramount when handling 3-
Thiopheneacrylic acid.[1] A systematic approach to handling ensures minimal exposure and

risk.

Engineering Controls and Personal Protective
Equipment (PPE)
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Control Type Recommendation Reference

Engineering Controls

Work should be conducted in a

well-ventilated area.[4] Use of

a chemical fume hood is

recommended to provide

appropriate exhaust ventilation

where dust is formed.[1]

Emergency eye wash

fountains and safety showers

must be available in the

immediate vicinity.[4]

[1][4]

Eye/Face Protection

Wear chemical safety goggles

or glasses and a face shield.[4]

Equipment must be tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[1]

[1][4]

Skin Protection

Handle with chemical-resistant

gloves (e.g., nitrile rubber).

Wear suitable protective

clothing, such as a lab coat or

long-sleeved clothing, to

prevent skin exposure.[4][7]

[4][7]

Respiratory Protection

In case of inadequate

ventilation or dust formation,

wear a NIOSH/MSHA-

approved respirator (e.g., N95

dust mask).[4][6]

[4][6]

Safe Handling and Storage Workflow
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Start: Receive Chemical

Store at 2-8°C in a dry,
well-ventilated, locked area

Prepare for Use:
- Review SDS

- Work in Fume Hood

Don Appropriate PPE:
- Safety Goggles & Face Shield

- Gloves
- Lab Coat

Handle Chemical:
- Avoid dust formation

- Avoid contact with skin/eyes
- Avoid breathing dust

End of Workday:
- Securely close container

- Return to storage

Wash hands thoroughly

End

Click to download full resolution via product page

Caption: Standard workflow for the safe handling and storage of 3-Thiopheneacrylic acid.
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Emergency and First-Aid Procedures
In case of exposure or accidental release, immediate and appropriate action is critical. Always

consult a physician and show them the Safety Data Sheet.[1]
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Exposure Route First-Aid Measures Reference

Inhalation

Move the person to fresh air. If

breathing is difficult or has

stopped, provide artificial

respiration. Consult a

physician immediately.[1][4]

[1][4]

Skin Contact

Immediately wash off with

soap and plenty of water.

Remove contaminated

clothing. Consult a physician.

[1]

[1]

Eye Contact

Rinse cautiously and

thoroughly with water for at

least 15 minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Consult a physician

immediately.[1][4]

[1][4]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Consult a

physician immediately.[1][4]

[1][4]

Accidental Release

Evacuate personnel to a safe

area. Wear appropriate PPE.

Avoid dust formation. Sweep

up the material, shovel into a

suitable, closed container for

disposal. Do not let the product

enter drains.[1][4]

[1][4]

Emergency Response Workflow (Spill or Exposure)
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Spill Response Personnel Exposure Response

Incident Occurs
(Spill or Personnel Exposure)

Assess Situation:
Is the area safe to enter?

Evacuate Area
Alert Supervisor

No

Don PPE for Spill Cleanup

Yes (Spill)

Remove victim from exposure

Yes (Exposure)

Contain Spill
Avoid dust creation

Sweep/Shovel into
closed container for disposal

Administer First Aid
(See Table 4)

Seek Immediate Medical Attention

Provide SDS to medical personnel

Click to download full resolution via product page

Caption: Decision workflow for responding to an accidental spill or personnel exposure.

Fire and Reactivity Data
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Parameter Information Reference

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.[1][4]

[1][4]

Special Hazards

Thermal decomposition can

generate hazardous gases,

including carbon oxides (CO,

CO₂) and sulfur oxides.[4][8]

[4][8]

Firefighter Protection

Wear a self-contained

breathing apparatus (SCBA)

for firefighting if necessary.[1]

[4]

[1][4]

Chemical Stability
Stable under recommended

storage conditions.[4][9]
[4][9]

Incompatible Materials
Strong oxidizing agents, strong

bases.[4][8]
[4][8]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide, sulfur oxides.[8][9]
[8][9]

Toxicological Information and Experimental
Protocols
No specific quantitative toxicological data (e.g., LD50 values) for 3-Thiopheneacrylic acid are

publicly available. The GHS classifications are based on notifications from suppliers. The

following sections describe the standard methodologies for assessing the key hazards

associated with this chemical, as would be required for a full toxicological profile.

Acute Oral Toxicity (GHS Category 4)
Protocol: OECD Test Guideline 423 (Acute Toxic Class Method).[3][10]

Methodology: This method is a stepwise procedure using a minimal number of animals to

classify a substance's toxicity.[4]
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Animal Model: Typically, female rats are used.[11] Animals are fasted prior to dosing.

Dosing: A starting dose (e.g., 300 mg/kg or 2000 mg/kg) is administered orally to a group of

three animals. The substance is typically dissolved or suspended in an appropriate vehicle

like water.[11]

Observation: Animals are observed for mortality and clinical signs of toxicity (e.g., changes in

skin, fur, eyes, respiration, and behavior) for at least 14 days. Body weight is recorded

weekly.

Endpoint: The classification is determined by the number of animals that survive or die at a

given dose. If mortality is observed, the test may be repeated at a lower dose. If no mortality

is observed, a higher dose may be tested to confirm the classification. The outcome places

the substance into one of the GHS categories.

Skin Irritation (GHS Category 2)
Protocol: OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion).[5][8][12]

Methodology: This test evaluates the potential of a substance to cause reversible inflammatory

changes to the skin.

Animal Model: The albino rabbit is the preferred species.[5]

Application: A small amount of the test substance (0.5 g for a solid) is applied to a patch of

shaved skin (approx. 6 cm²) on one animal.[5] The patch is covered with a gauze dressing

for a 4-hour exposure period.

Observation: After the patch is removed, the skin is evaluated for erythema (redness) and

edema (swelling) at 60 minutes, 24, 48, and 72 hours.[6]

Endpoint: Skin reactions are scored based on a standardized grading scale. If the initial test

shows a clear irritant effect, the test is concluded. If results are equivocal, up to two

additional animals are tested. A substance is classified as a skin irritant if it produces a mean

score of ≥2.3 but <4.0 for erythema or edema in at least 2 of 3 tested animals.

Eye Irritation (GHS Category 2A)
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Protocol: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).[1][7][13]

Methodology: This test assesses the potential of a substance to cause damage to the eye after

a single application. A sequential testing strategy, starting with in vitro methods, is strongly

recommended to reduce animal testing.[1][13]

Animal Model: The albino rabbit is the recommended species.[7]

Application: A single dose of the test substance (e.g., 0.1 mL of liquid or 0.1 g of solid) is

applied into the conjunctival sac of one eye of a single animal. The other eye serves as an

untreated control.[7]

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.[7] The use of topical anesthetics and systemic analgesics

is recommended to minimize pain and distress.[1]

Endpoint: Lesions are scored according to a standardized scale. If severe or corrosive

effects are seen in the first animal, the test is terminated. If not, the response is confirmed in

up to two additional animals. A substance is classified as an eye irritant (Category 2A) if it

produces reversible eye irritation within 21 days of observation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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